Cas no 1806825-13-7 (Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate
• CAS No: 1806825-13-7
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856491
• Update Time: 2025-10-28

Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate

• Inchi： 1S/C10H12F2N2O3/c1-16-6(15)3-5-4-14-10(13)7(9(11)12)8(5)17-2/h4,9H,3H2,1-2H3,(H2,13,14)
• InChI Key： KPGJUTBLJWQWNK-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(CC(=O)OC)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate

Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1806825-13-7): A Comprehensive Overview

Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1806825-13-7) is a specialized chemical compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a difluoromethyl group and a methoxy substituent. Its molecular formula is C₁₀H₁₂F₂N₂O₃, and it has garnered attention for its versatile applications in drug discovery and material science.

The compound's pyridine core is a common motif in bioactive molecules, making Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate a valuable intermediate for synthesizing more complex structures. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, which are hot topics in modern medicinal chemistry. The presence of the difluoromethyl group enhances the compound's metabolic stability, a critical factor in drug design.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing next-generation therapeutics. Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate aligns with this trend, as fluorine incorporation often improves bioavailability and target selectivity. This compound is also being explored for its potential in crop protection chemicals, where its unique structure could contribute to novel pest control solutions.

From a synthetic perspective, Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate offers several advantages. Its ester functionality allows for further derivatization, enabling researchers to tailor its properties for specific applications. The compound's stability under various conditions makes it a reliable candidate for scale-up processes, addressing a common challenge in industrial chemistry.

The growing interest in sustainable chemistry has also put the spotlight on compounds like Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate. Researchers are investigating greener synthesis routes to minimize environmental impact while maintaining high yields and purity. This aligns with the broader industry shift toward eco-friendly chemical production, a topic frequently searched by professionals in the field.

Analytical studies of Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate have revealed its compatibility with common characterization techniques, such as NMR spectroscopy and mass spectrometry. These properties facilitate quality control and ensure reproducibility in research settings. The compound's solubility profile in organic solvents further enhances its utility in laboratory applications.

As the pharmaceutical industry continues to explore targeted therapies, intermediates like Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate are becoming increasingly valuable. Its structural features make it a promising candidate for developing drugs with improved efficacy and reduced side effects. This aligns with current trends in personalized medicine, a highly searched topic in healthcare and biotechnology.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1806825-13-7) represents a versatile and innovative compound with broad applications in life sciences and materials research. Its unique combination of functional groups and synthetic flexibility positions it as a key player in advancing modern chemistry. As research progresses, this compound is likely to play an even more significant role in addressing some of the most pressing challenges in drug development and sustainable agriculture.